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Compound of Interest

Compound Name: 3-Methoxybenzonitrile

Cat. No.: B145857 Get Quote

An In-depth Technical Guide on the Core Solubility and Physical Properties of 3-
Methoxybenzonitrile

This technical guide provides a comprehensive overview of the solubility and key physical

properties of 3-Methoxybenzonitrile (CAS No: 1527-89-5). Intended for researchers,

scientists, and professionals in drug development, this document compiles essential data,

details experimental methodologies for property determination, and illustrates the relationships

between the compound's characteristics and analytical techniques.

Physical Properties of 3-Methoxybenzonitrile
3-Methoxybenzonitrile, also known as m-anisonitrile or 3-cyanoanisole, is an organic

compound with the molecular formula C₈H₇NO.[1][2][3] It presents as a white or colorless to

yellow or orange powder, lump, or clear liquid.[2][4][5] Below is a summary of its key physical

properties.

Table 1: Physical Properties of 3-Methoxybenzonitrile
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Property Value Reference

Molecular Formula C₈H₇NO [1][2][3][6]

Molecular Weight 133.15 g/mol [1][2][6][7]

Melting Point 20-24 °C (68-75.2 °F) [2][8]

Boiling Point
233 °C (451.4 °F) at 760

mmHg
[1][8]

111-112 °C (231.8-233.6 °F) at

13 mmHg
[2][4][5][7][9][10][11]

110-111 °C (230-231.8 °F) at

12 mmHg

140 °C (284 °F) at 34 mmHg

Density 1.089 g/mL at 25 °C (77 °F) [1][2][5][7][9][10]

Refractive Index (n20/D) 1.5402 [2][5][7][10]

Flash Point 105 °C (221 °F) - closed cup [1][7][9]

Vapor Pressure 0.0567 mmHg at 25 °C (77 °F) [2][5]

Appearance

White or Colorless to Yellow to

Orange powder to lump to

clear liquid

[2][4][5]

Solubility Profile
The solubility of a compound is a critical parameter in drug development and chemical

synthesis. 3-Methoxybenzonitrile is described as being slightly soluble in water.[2][4][5][8] The

lone pair of electrons on the nitrogen atom of the nitrile group can form hydrogen bonds with

water molecules, which accounts for its limited solubility.[12] As the hydrocarbon portion of the

molecule increases in size, it disrupts the hydrogen bonding between water molecules, leading

to decreased solubility.[12] While extensive quantitative solubility data in a wide range of

organic solvents is not readily available in the cited literature, nitriles are generally soluble in

organic solvents like ethyl acetate, acetone, and methyl ethyl ketone (MEK).[13][14][15]
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Table 2: Solubility of 3-Methoxybenzonitrile

Solvent Solubility Reference

Water Slightly soluble [2][4][5][8]

Experimental Protocols
Accurate determination of physical properties is fundamental. The following sections detail the

standard methodologies for measuring the key properties of 3-Methoxybenzonitrile.

Melting Point Determination
The melting point is a key indicator of a compound's purity. Pure crystalline organic compounds

typically exhibit a sharp melting point range of 0.5-1.0°C.[16][17] Impurities tend to lower and

broaden the melting range.[16][17][18]

Methodology (Capillary Method):

Sample Preparation: A small amount of finely powdered, dry 3-Methoxybenzonitrile is

packed into a capillary tube to a height of 1-3 mm.[17][19][20] The tube is sealed at one end.

[20]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.[17][20] This assembly is placed in a heating apparatus,

such as a Thiele tube or a commercial melting point apparatus.[16][17] The heating medium

is typically a high-boiling point liquid like silicone oil.[17]

Heating: The apparatus is heated slowly and uniformly, at a rate of about 1-2°C per minute,

especially near the expected melting point.[17][19]

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire solid

sample turns into a clear liquid is recorded as the end of the melting range.[16][17][19]

Density Measurement
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Density is a fundamental physical property that can be used for substance identification and

quality control.

Methodology (Pycnometer Method):

Preparation: A pycnometer, a glass flask with a specific, known volume, is thoroughly

cleaned and dried.[21]

Mass of Empty Pycnometer: The mass of the empty, dry pycnometer is accurately measured

using an analytical balance.[21]

Mass of Pycnometer with Sample: The pycnometer is filled with 3-Methoxybenzonitrile.

Care is taken to avoid air bubbles. The filled pycnometer is then weighed.[21]

Calculation: The mass of the 3-Methoxybenzonitrile is determined by subtracting the mass

of the empty pycnometer from the mass of the filled pycnometer. The density is then

calculated by dividing the mass of the sample by the known volume of the pycnometer.[21]

Temperature Control: The temperature of the sample must be controlled and recorded, as

density is temperature-dependent.

Refractive Index Measurement
The refractive index is a measure of how light propagates through a substance and is a

valuable tool for identifying and characterizing liquids.

Methodology (Abbe Refractometer):

Calibration: The refractometer is calibrated using a standard of known refractive index, such

as distilled water.

Sample Application: A few drops of liquid 3-Methoxybenzonitrile are placed on the surface

of the measuring prism.

Measurement: The prisms are closed, and the light source is activated. The most common

light source used is the sodium D-line (589.3 nm).[22] The user looks through the eyepiece

and adjusts the controls until the boundary line between the light and dark regions is sharp

and centered on the crosshairs.
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Reading: The refractive index value is read directly from the instrument's scale.

Temperature Control: The measurement is highly sensitive to temperature, which must be

precisely controlled, typically using a circulating water bath connected to the refractometer.

[22][23] Measurements are commonly taken at 20°C or 25°C.[23]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for characterizing the physical state and

properties of 3-Methoxybenzonitrile.

Sample: 3-Methoxybenzonitrile

Physical State Determination

Property Measurement

Experimental Technique

Initial State
(Solid or Liquid at RT)

Temperature < 20-22°C
(Solid State)

Cooling
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Caption: Workflow for physical property analysis of 3-Methoxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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